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Compound of Interest

Compound Name: 6-nitroquinazolin-4(3H)-one

Cat. No.: B117970

For researchers, scientists, and professionals in drug development, the responsible
management of chemical waste is a cornerstone of a safe and compliant laboratory
environment. This guide provides crucial, immediate safety and logistical information for the
proper disposal of 6-nitroquinazolin-4(3H)-one, a compound that necessitates careful
handling due to its potential hazards. Adherence to these protocols is paramount for personnel
safety and environmental stewardship.

Immediate Safety and Hazard Summary

6-nitroquinazolin-4(3H)-one is classified as a hazardous substance. Based on available
safety data sheets, it presents several potential hazards. Therefore, treating this compound and
any materials contaminated with it as hazardous waste is mandatory.

Hazard Profile of 6-nitroquinazolin-4(3H)-one:
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Hazard Statement

GHS Classification

Precautionary Statement
Examples

H302: Harmful if swallowed

Acute toxicity, Oral (Category
4)

P301+P317: IF SWALLOWED:
Get medical help.

H315: Causes skin irritation

Skin corrosion/irritation

(Category 2)

P302+P352: IF ON SKIN:

Wash with plenty of water.

H319: Causes serious eye

irritation

Serious eye damage/eye
irritation (Category 2A)

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

H332: Harmful if inhaled

Acute toxicity, Inhalation

(Category 4)

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

H335: May cause respiratory
irritation

Specific target organ toxicity —
single exposure (Category 3),

Respiratory tract irritation

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

This data is compiled from available safety information for 6-nitroquinazolin-4(3H)-one.[1]

Always refer to the specific Safety Data Sheet (SDS) for the material you are handling.

Operational Plan for Waste Management

The universally recommended method for the disposal of 6-nitroquinazolin-4(3H)-one is

through a licensed and approved hazardous waste disposal company.[2][3] All materials

contaminated with this compound must be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of 6-

nitroquinazolin-4(3H)-one and associated contaminated materials.
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. Personal Protective Equipment (PPE): Before handling the chemical for disposal, it is

imperative to wear appropriate personal protective equipment:

2

Gloves: Chemical-resistant gloves, such as nitrile.

Eye Protection: Safety goggles or a face shield.

Body Protection: A laboratory coat.[2]

. Waste Segregation and Containerization: Proper segregation and containment are critical to

prevent accidental reactions and ensure safe disposal.

3.

a

4.

Solid Waste: Collect any surplus or expired 6-nitroquinazolin-4(3H)-one in a designated,
clearly labeled hazardous waste container. The container must be robust, chemically
resistant, and have a secure lid.

Ligquid Waste: If the compound is in a solvent, it should be collected in a designated liquid
hazardous waste container. Ensure the solvent is compatible with the other contents of the
container.[2]

Contaminated Materials: Any items such as pipette tips, gloves, and vials that have come
into contact with 6-nitroquinazolin-4(3H)-one must also be disposed of as hazardous waste
in the designated solid waste container.[3]

Labeling of Hazardous Waste Containers: Accurate and clear labeling of waste containers is
regulatory requirement and essential for safety. Each container must be clearly labeled with:

The words "Hazardous Waste".[4]

The full chemical name: "6-nitroquinazolin-4(3H)-one".

The associated hazards (e.g., "Irritant,” "Toxic").[2][4]

The date when waste was first added to the container (accumulation start date).[2]

Storage of Hazardous Waste: Designated storage areas for hazardous waste are crucial for

maintaining a safe laboratory environment.
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Store hazardous waste containers in a designated, well-ventilated, and secure satellite
accumulation area.[4][5]

The storage area should be at or near the point of generation.[5]

Ensure that the waste is segregated from incompatible materials, such as strong oxidizing
agents.[6][7]

Secondary containment must be used for liquid hazardous waste to prevent the spread of
material in case of a leak.[6][7][8]

Arranging for Disposal: The final step is to coordinate with the appropriate personnel for the

removal and disposal of the hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup of the waste.[2][3]

Provide the disposal company with the Safety Data Sheet (SDS) for 6-nitroquinazolin-
4(3H)-one.[2]

The preferred method of disposal for organic compounds of this nature is typically
incineration by a licensed facility.[3][9]

Important Considerations:

Waste Minimization: Whenever possible, practices should be adopted to minimize the
generation of chemical waste. This includes ordering only the necessary quantities of
chemicals and reducing the scale of experiments.[5]

Empty Containers: Empty containers of 6-nitroquinazolin-4(3H)-one may need to be triple-
rinsed with a suitable solvent before being disposed of as non-hazardous waste. The rinsate
from this process must be collected and disposed of as hazardous liquid waste.[2][7] Always
check with your institution's EHS for specific guidance on container disposal.

Spill Cleanup: Any materials used to clean up a spill of 6-nitroquinazolin-4(3H)-one must
also be treated as hazardous waste.[6][7][8]
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Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of 6-nitroquinazolin-4(3H)-one.
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Start: Have 6-nitroquinazolin-4(3H)-one
for disposal

Is the material intended for disposal?

—

Yes

Step 1: Personal Prg 'tective Equipment

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield
- Lab coat

A4

Step 2: Segregation & Containerization

Determine waste type

Contaminated

Sl Materials

Solid Waste:
Collect in a labeled, sealed,
chemically resistant container.

\ 4

Contaminated Materials:
Treat as solid hazardous waste.

Liquid Waste:
Collect in a labeled, sealed,
compatible liquid waste container.

Step": Labeling

Label container with:
- 'Hazardous Waste'

- '6-nitroquinazolin-4(3H)-one'
- Associated Hazards
- Accumulation Start Date

"Step 4: Storage

Store in a designated, secure,
and well-ventilated
satellite accumulation area.
Use secondary containment for liquids.

Step 5: %Visposal Arrangement

Contact institution's EHS or

a licensed hazardous waste
disposal company.

Provide Safety Data Sheet (SDS)
to the disposal company.

A4

Arrange for waste pickup.

\ 4

_—— |
End: Waste properly managed

Click to download full resolution via product page

Caption: Disposal workflow for 6-nitroquinazolin-4(3H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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